2-(4-methoxy-1H-pyrrolo[2,3-b]pyridin-3-yl)-2-oxoacetic acid

• IUPAC Name: 2-(4-methoxy-1H-pyrrolo[2,3-b]pyridin-3-yl)-2-oxoacetic acid
• InChI: InChI=1S/C10H8N2O4/c1-16-6-2-3-11-9-7(6)5(4-12-9)8(13)10(14)15/h2-4H,1H3,(H,11,12)(H,14,15)
• InChI Key: KLWSYHZXGJVZKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CNC2=NC=C1)C(=O)C(=O)O
• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol

Description

The compound “2-(4-methoxy-1H-pyrrolo[2,3-b]pyridin-3-yl)-2-oxoacetic acid” belongs to the class of organic compounds known as pyrrolopyridines. These are compounds containing a pyrrolopyridine moiety, which consists of a pyrrole ring fused to a pyridine. It has been found in a series of 1H-pyrrolo[2,3-b]pyridine derivatives with potent activities against FGFR1, 2, and 3.

Synthesis Analysis

The synthesis of this compound involves a series of reactions. The compound is part of a class of 1H-pyrrolo[2,3-b]pyridine derivatives that have been developed for targeting FGFR. The compound with low molecular weight would be an appealing lead compound which was beneficial to the subsequent optimization.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrrole ring fused to a pyridine. The structure also includes a methoxy group.

Chemical Reactions Analysis

The compound has shown potent activities against FGFR1, 2, and 3. It has been found to inhibit breast cancer 4T1 cell proliferation and induce its apoptosis.

Scientific Research Applications

FGFR Inhibition for Cancer Therapy

• .
• In vitro studies demonstrate that 4h inhibits breast cancer cell proliferation and induces apoptosis. .

Mechanism of Action

Target of Action

The primary target of 2-(4-methoxy-1H-pyrrolo[2,3-b]pyridin-3-yl)-2-oxoacetic acid is the Fibroblast Growth Factor Receptor (FGFR) family . The FGFR family consists of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . Abnormal activation of the FGFR signaling pathway plays an essential role in various types of tumors .

Mode of Action

Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This compound exhibits potent inhibitory activity against FGFR1, 2, and 3 . It inhibits the activation of the FGFR signaling pathway, which is often abnormally activated due to amplification, fusion, or missense mutations in the exon of FGFR family members .

Biochemical Pathways

The FGFR signaling pathway is involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . The activation of the receptor results in the activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt .

Pharmacokinetics

It is mentioned that the compound with low molecular weight would be an appealing lead compound, which is beneficial to the subsequent optimization . This suggests that the compound may have favorable pharmacokinetic properties.

Result of Action

In vitro, this compound inhibits breast cancer 4T1 cell proliferation and induces its apoptosis . It also significantly inhibits the migration and invasion of 4T1 cells . These effects are likely due to the inhibition of the FGFR signaling pathway, which can facilitate cancer initiation, progression, and resistance to cancer therapy .

Action Environment

It is known that the expression of fgfr isoforms can vary under different conditions , suggesting that the cellular environment could influence the compound’s action

Future Directions

The compound is part of a class of 1H-pyrrolo[2,3-b]pyridine derivatives that are being developed for targeting FGFR. These compounds have development prospects and could be beneficial for cancer therapy.